N-(2-(azepan-1-yl)-2-(1-methyl-1H-pyrrol-2-yl)ethyl)-3-chloro-4-fluorobenzenesulfonamide

• IUPAC Name: N-[2-(azepan-1-yl)-2-(1-methylpyrrol-2-yl)ethyl]-3-chloro-4-fluorobenzenesulfonamide
• InChI: InChI=1S/C19H25ClFN3O2S/c1-23-10-6-7-18(23)19(24-11-4-2-3-5-12-24)14-22-27(25,26)15-8-9-17(21)16(20)13-15/h6-10,13,19,22H,2-5,11-12,14H2,1H3
• InChI Key: MBYKEPCBWIWXQL-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CC=C1C(CNS(=O)(=O)C2=CC(=C(C=C2)F)Cl)N3CCCCCC3
• Molecular Formula: C19H25ClFN3O2S
• Molecular Weight: 413.9 g/mol

Description

N-(2-(azepan-1-yl)-2-(1-methyl-1H-pyrrol-2-yl)ethyl)-3-chloro-4-fluorobenzenesulfonamide is a useful research compound. Its molecular formula is C19H25ClFN3O2S and its molecular weight is 413.94. The purity is usually 95%.
BenchChem offers high-quality N-(2-(azepan-1-yl)-2-(1-methyl-1H-pyrrol-2-yl)ethyl)-3-chloro-4-fluorobenzenesulfonamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(2-(azepan-1-yl)-2-(1-methyl-1H-pyrrol-2-yl)ethyl)-3-chloro-4-fluorobenzenesulfonamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Polymorphism and Solid-State Chemistry

Research into polymorphs of related sulfonylurea compounds, such as tolazamide, has shown that different polymorphic forms can have significant implications for the physical properties and stability of these compounds. Studies have explored the effects of pressure and temperature on the polymorphic forms, revealing insights into molecular packing, hydrogen bond geometry, and stacking interactions, which are critical for understanding the solid-state chemistry of such complex molecules (Fedorov et al., 2017).

Chemical Reactivity and Synthesis

Research into the reactivity of sulfonamides with pyrroles has highlighted the importance of regioselectivity in the synthesis of complex organic compounds. Studies demonstrate how N-substituted arenesulfonamides interact with pyrroles, leading to the formation of various substituted compounds, providing a foundation for the synthesis of molecules similar to the subject compound (Rozentsveig et al., 2008).

Medicinal Chemistry and Drug Development

In the realm of medicinal chemistry, the development of molecules similar to the subject compound involves exploring their potential as inhibitors or activators of biological targets. For instance, research into benzene sulfonamide derivatives has uncovered their role as antagonists or inhibitors in various biological pathways, providing a pathway for the development of new therapeutic agents (Pawlak et al., 2021).

Materials Science Applications

In materials science, the structural and electronic properties of molecules like the subject compound are of interest for their potential applications in polymers and coatings. Studies have been conducted on the synthesis and characterization of sulfonamide derivatives for applications in polymeric materials, demonstrating the versatility of these compounds in creating functional materials (Hori et al., 2011).